
Essential Safety and Operational Guide for
Handling Cadalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cadalene

Cat. No.: B196121 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cadalene. The following

procedures are based on general safety protocols for aromatic hydrocarbons due to the limited

availability of a comprehensive Safety Data Sheet (SDS) for Cadalene. It is imperative to

supplement this guide with your institution's specific safety protocols and to handle Cadalene
with caution.

Physical and Chemical Properties of Cadalene
Cadalene, a polycyclic aromatic hydrocarbon, possesses the following properties[1]:
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Property Value Source

Molecular Formula C₁₅H₁₈ [1][2][3][4]

Molecular Weight 198.30 g/mol [2][3][4]

Appearance Colorless liquid [1]

Boiling Point 291-292 °C @ 720 mmHg [4]

Flash Point 140 °C (284 °F) [5]

Density 0.9667 g/cm³ @ 25°C [4]

Solubility
Insoluble in water; Soluble in

alcohol, fat solvents, and oils.
[4][5]

Vapor Pressure
0.002 mmHg @ 25 °C

(estimated)
[5]

Personal Protective Equipment (PPE)
Due to the absence of a specific GHS classification for Cadalene, it is prudent to treat it as a

potentially hazardous aromatic hydrocarbon. The following personal protective equipment is

recommended to minimize exposure[6]:
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Hazard Recommended PPE Justification

Inhalation

- Chemical fume hood-

NIOSH-approved organic

vapor respirator

Cadalene is volatile, and its

vapors may be harmful if

inhaled. A fume hood serves

as the primary engineering

control. A respirator should be

used for operations with a

higher potential for vapor

generation or in case of

ventilation failure.

Skin Contact
- Nitrile or other chemically

resistant gloves- Lab coat

Direct skin contact should be

avoided. Chemically resistant

gloves will prevent absorption

through the skin. A lab coat

protects against splashes.

Eye Contact

- Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and vapors.

Ingestion
- Do not eat, drink, or smoke in

the laboratory

Prevents accidental ingestion

of the chemical.

Experimental Protocols: Handling and Disposal
Handling Cadalene:

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood[6][7].

Ensure all necessary PPE is worn correctly before handling the substance.

Handling: Avoid direct contact with skin and eyes[7]. Use appropriate tools and equipment to

minimize the generation of aerosols or vapors.

Storage: Store Cadalene in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area[6]. Keep it away from incompatible materials such as strong oxidizing

agents[6].
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Disposal of Cadalene:

Waste Collection: Dispose of Cadalene waste as hazardous chemical waste. Collect waste

in a designated, labeled, and sealed container[6]. The container must be clearly marked with

the words "HAZARDOUS WASTE" and the chemical name[8].

Waste Segregation: Do not pour Cadalene down the drain or mix it with other incompatible

waste streams[6].

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal. Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures[6][8].

Workflow for Safe Handling of Cadalene
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Workflow for Safe Handling of Cadalene
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Caption: A step-by-step workflow for the safe handling of Cadalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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